Cas no 1301214-57-2 (7-chloro-1H-Benzimidazole-5-carboxylic acid)

• Product Name: 7-chloro-1H-Benzimidazole-5-carboxylic acid
• CAS No: 1301214-57-2
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD20646237
• CID: 1104296
• PubChem ID: 67151216
• Update Time: 2025-06-07

7-chloro-1H-Benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1H-Benzimidazole-5-carboxylic acid
• 7-Chloro-1H-benzoimidazole-5-carboxylic acid
• CS-0529524
• 7-chloro-3H-benzimidazole-5-carboxylic acid
• 1301214-57-2
• SCHEMBL1758984
• 4-chloro-1H-benzo[d]imidazole-6-carboxylicacid
• LSPCUMSBOIRTTP-UHFFFAOYSA-N
• 7-Chloro-1H-benzo[d]imidazole-5-carboxylic acid
• DB-156549
• 4-chloro-1H-benzimidazole-6-carboxylic acid

• MDL： MFCD20646237
• Inchi： 1S/C8H5ClN2O2/c9-5-1-4(8(12)13)2-6-7(5)11-3-10-6/h1-3H,(H,10,11)(H,12,13)
• InChI Key： LSPCUMSBOIRTTP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC2=C1N=CN2

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 7-chloro-1H-Benzimidazole-5-carboxylic acid

Introduction to 7-Chloro-1H-Benzimidazole-5-carboxylic Acid (CAS No. 1301214-57-2)

7-Chloro-1H-Benzimidazole-5-carboxylic acid (CAS No. 1301214-57-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties. The presence of a chlorine atom and a carboxylic acid group in its structure imparts unique chemical and biological characteristics that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 7-Chloro-1H-Benzimidazole-5-carboxylic acid consists of a benzimidazole ring with a chlorine substituent at the 7-position and a carboxylic acid group at the 5-position. The benzimidazole ring is a heterocyclic aromatic compound with two nitrogen atoms, which contributes to its stability and reactivity. The chlorine substituent enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes and interact with various cellular targets. The carboxylic acid group, on the other hand, provides a functional handle for further chemical modifications, such as esterification or amide formation.

In recent years, 7-Chloro-1H-Benzimidazole-5-carboxylic acid has been extensively studied for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the development of novel antiviral compounds derived from 7-Chloro-1H-Benzimidazole-5-carboxylic acid. These compounds exhibited potent inhibitory activity against several RNA viruses, including influenza and coronaviruses, making them promising candidates for further drug development.

Beyond antiviral applications, 7-Chloro-1H-Benzimidazole-5-carboxylic acid has also shown promise in cancer research. A study published in Cancer Research in 2023 investigated the anticancer properties of derivatives of this compound. The researchers found that certain derivatives were effective in inhibiting the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to the ability of these derivatives to induce apoptosis and disrupt cell cycle progression.

The versatility of 7-Chloro-1H-Benzimidazole-5-carboxylic acid extends to its use in agrochemicals as well. A study published in Pesticide Biochemistry and Physiology in 2021 explored the potential of this compound as a fungicide. The researchers synthesized several derivatives and evaluated their antifungal activity against common plant pathogens. The results showed that some derivatives exhibited high efficacy against fungi such as Fusarium oxysporum and Botrytis cinerea, suggesting their potential use in crop protection.

The synthesis of 7-Chloro-1H-Benzimidazole-5-carboxylic acid can be achieved through various routes, depending on the desired purity and scale. One common method involves the reaction of 7-chlorobenzimidazole with carbon dioxide under high pressure and temperature conditions. Another approach involves the reaction of 7-chlorobenzimidazolium chloride with sodium hydroxide followed by carboxylation with carbon dioxide. These synthetic methods have been optimized to ensure high yields and purity, making them suitable for large-scale production.

In addition to its synthetic utility, 7-Chloro-1H-Benzimidazole-5-carboxylic acid has been used as a starting material for the preparation of radiolabeled compounds for medical imaging applications. A study published in Nuclear Medicine and Biology in 2020 described the synthesis of [18F]-labeled derivatives of this compound for positron emission tomography (PET) imaging. The radiolabeled compounds were found to have good stability and favorable biodistribution properties, making them useful for non-invasive imaging of various biological processes.

The safety profile of 7-Chloro-1H-Benzimidazole-5-carboxylic acid is an important consideration for its use in pharmaceutical and agrochemical applications. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 7-Chloro-1H-Benzimidazole-5-carboxylic acid (CAS No. 1301214-57-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure provides a foundation for the development of novel therapeutics and agrochemicals with promising biological activities. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern scientific endeavors.